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Introduction

(3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is a long-chain monounsaturated 3-hydroxyacyl-
coenzyme A. As an intermediate in the (-oxidation of unsaturated fatty acids, this molecule is a
crucial substrate for studying the enzymes involved in fatty acid metabolism. Understanding the
kinetics and inhibition of these enzymes is vital for research into metabolic disorders, including
mitochondrial dysfunction and inherited metabolic diseases. These application notes provide
detailed protocols for the use of (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA in enzymatic assays
and in vitro metabolic studies.

A commercial supplier for (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is Alfa Chemistry, which
provides the compound for research purposes.[1]

Applications

The primary application of (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is as a substrate for the
characterization of enzymes involved in the (-oxidation of unsaturated fatty acids. Specifically,
it can be used to:

o Assay the activity of L-3-hydroxyacyl-CoA dehydrogenase (LCHAD): This enzyme catalyzes
the NAD+-dependent oxidation of (3S)-3-hydroxyacyl-CoAs to 3-ketoacyl-CoAs.
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 Investigate the substrate specificity of enoyl-CoA hydratases: These enzymes are
responsible for the hydration of enoyl-CoAs and the dehydration of 3-hydroxyacyl-CoAs.

e Screen for inhibitors of fatty acid oxidation enzymes: Identification of novel inhibitors is a key
aspect of drug development for various metabolic diseases.

e Reconstitute segments of the -oxidation pathway in vitro: To study the overall flux and
regulation of fatty acid metabolism.

Data Presentation

The following tables present representative quantitative data that could be obtained from
enzymatic assays using (3S,52)-3-hydroxytetradec-5-enoyl-CoA. This data is illustrative and
will vary based on experimental conditions and the specific enzyme preparation.

Table 1: Representative Kinetic Parameters for Human L-3-Hydroxyacyl-CoA Dehydrogenase
(LCHAD) with (3S,5Z)-3-hydroxytetradec-5-enoyl-CoA

Parameter Value Units
Michaelis Constant (Km) 25 Y
Maximum Velocity (Vmax) 150 pmol/min/mg
Catalytic Efficiency (kcat/Km) 6.0 x 106 M-1s-1

Table 2: Example of Inhibitor Effects on LCHAD Activity with (3S,5Z)-3-hydroxytetradec-5-
enoyl-CoA

Inhibitor Concentration (uM) Inhibition (%) IC50 (uM)
Inhibitor A 10 75 5

Inhibitor B 10 20 >50
Inhibitor C 10 95 1.2

Signaling and Metabolic Pathways
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(3S,5Z)-3-hydroxytetradec-5-enoyl-CoA is an intermediate in the mitochondrial B-oxidation of
monounsaturated fatty acids. The pathway involves a series of enzymatic reactions that
shorten the fatty acyl chain, producing acetyl-CoA, NADH, and FADH2.
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Mitochondrial Matrix
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LCHAD Activity Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for (3S,52)-3-
hydroxytetradec-5-enoyl-CoA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15547643#commercial-suppliers-of-3s-5z-3-
hydroxytetradec-5-enoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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